Cas no 480-19-3 (Isorhamnetin)

• Product Name: Isorhamnetin
• CAS No: 480-19-3
• MF: C₁₆H₁₂O₇
• MW: 316.262285232544
• MDL: MFCD00017310
• CID: 37662
• PubChem ID: 24850701
• Update Time: 2025-12-30

Isorhamnetin Chemical and Physical Properties

Names and Identifiers

• Isorhamnetin
• 3,5,7,4'-TETRAHYDROXY-3'-METHOXYFLAVONE
• 3,5,7-TRIHYDROXY-2-(4-HYDROXY-3-METHOXYPHENYL)-4-BENZOPYRONE
• 3,5,7-trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4h-1-benzopyran-4-one
• 3,5,7-trihydroxy-2-(4-hydroxy-3-metoxyphenyl)benzopyran-4-on
• 3'-METHOXY-3,4',5,7-TETRAHYDROXYFLAVONE
• 3'-METHOXY-3,5,7,4'-TETRAHYDROXYFLAVONE
• ISOHAMNETIN
• 2-(3-methoxy-4-hydroxyphenyl)-3,5,7-trihydroxy-4h-1-benzopyran-4-on
• 3,4’,5,7-tetrahydroxy-3’-methoxy-flavon
• 3,5,7-trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4h-1-benzopyran-4-on
• 3’-methoxy-3,4’,5,7-tetrahydroxy-flavon
• 3’-methoxyquercetin
• c.i.75680
• isorhamnetol
• ISOHAMNETIN:3'-METHOXY-3,4',5,7-TETRAHYDRO-XY-FLAVONE
• 3,5,7-trihydroxy-2-(4-hydroxy-3-methoxy-phenyl)chromen-4-one
• QUERCETIN-3-METHYLETHER
• QUERCETIN-3-ORTHO-METHYLETHER
• 3'-Methylquercetin
• 3'-O-Methyl Quercetin
• ISORHAMNETIN(P) PrintBack
• ISORHAMNETIN(RG)
• ISORHAMNETIN(SH) PrintBack
• 3,4',5,7-tetrahydroxy-3'-methoxyflavone
• 3'-methoxykaempferol
• Isorhanetin
• quercetin-3'-methyl ether
• 3′-Methoxy-3,4′,5,7-tetrahydroxyflavone
• 3′-Methylquercetin
• 3,5,7-Trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4H-chromen-4-one
• Quercetin 3'-methyl ether
• [ "Quercetin 3'-methyl ether" ]
• 3-Methylquercetin
• 3'-Methoxyquercetin
• 3'-O-Methylquercetin
• isorhamnetine
• C.I. 75680
• 3-Methylquercetine
• C16H12O7
• Flavone, 3'-methoxy-3,4',5,7-tetrahydroxy-
• FLAVONE, 3,4',5,7-TETRAHYDROXY-3'-METHOXY-
• 07X3IB4R4Z
• 3,4',5,7-Tetrahydroxy 3'-methoxyflavone
• 3,5,7-trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4H-benzopyran-4-one

• MDL： MFCD00017310
• Inchi： 1S/C16H12O7/c1-22-11-4-7(2-3-9(11)18)16-15(21)14(20)13-10(19)5-8(17)6-12(13)23-16/h2-6,17-19,21H,1H3
• InChI Key： IZQSVPBOUDKVDZ-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC=C(C2=C(O)C(=O)C3C(=CC(=CC=3O)O)O2)C=1
• BRN： 0044723

Computed Properties

• Exact Mass: 316.05800
• Monoisotopic Mass: 316.05830272 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 316.26
• Surface Charge: 0
• Tautomer Count: 174
• XLogP3: 1.9
• Topological Polar Surface Area: 116

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.6340
• Melting Point: 307 ºC
• Boiling Point: 599.4℃/760mmHg
• Flash Point: 227.8°C
• Refractive Index: 1.74
• Solubility: 1122 mg/L @ 25 °C (est)
• PSA: 120.36000
• LogP: 2.29100
• λmax: 370(MeOH)(lit.)

Isorhamnetin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H351
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： S22
• RTECS：LK9275450
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols
• Natural Products and Extracts Plant Extracts Plant based Villarsia capensis
• Natural Products and Extracts Plant Extracts Plant based Minthostachys setosa
• Natural Products and Extracts Plant Extracts Plant based Leiotulus alexandrinus
• Natural Products and Extracts Plant Extracts Plant based Crucianella maritima
• Flavonoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Isorhamnetin

Isorhamnetin (CAS No. 480-19-3): A Comprehensive Overview of Its Chemistry, Biology, and Emerging Applications

The compound Isorhamnetin (CAS No. 480-19-3) is a flavonoid derivative that has garnered significant attention in the fields of chemistry and biomedical research due to its remarkable biological activities and structural properties. Flavonoids are a class of natural polyphenolic compounds widely distributed in plants, and Isorhamnetin is particularly noted for its presence in various fruits, vegetables, and medicinal herbs. This introduction aims to provide an in-depth exploration of Isorhamnetin, covering its chemical structure, pharmacological effects, recent research findings, and potential applications in pharmaceuticals and nutraceuticals.

The molecular structure of Isorhamnetin (CAS No. 480-19-3) consists of a 3-hydroxyflavone backbone with a rhamnose sugar moiety at the 3-O position. This unique structure contributes to its stability and reactivity, making it a versatile scaffold for further chemical modifications. The presence of multiple hydroxyl groups and the glycosidic linkage enhances its solubility in water and lipids, facilitating its absorption and distribution within biological systems.

In recent years, numerous studies have highlighted the therapeutic potential of Isorhamnetin. Its antioxidant properties are among the most studied aspects, with research demonstrating its ability to scavenge free radicals and reduce oxidative stress in various cell types. This has led to investigations into its potential role in preventing chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. For instance, a study published in the journal Free Radical Biology and Medicine reported that Isorhamnetin significantly reduced lipid peroxidation and improved mitochondrial function in liver cells exposed to oxidative stress.

Beyond its antioxidant activity, Isorhamnetin has shown promising anti-inflammatory effects. Chronic inflammation is a key factor in the pathogenesis of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Research indicates that Isorhamnetin can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. A clinical trial conducted on patients with mild-to-moderate rheumatoid arthritis demonstrated that Isorhamnetin supplementation reduced joint pain and improved physical function without significant side effects.

The antimicrobial properties of Isorhamnetin have also been explored, with several studies suggesting its efficacy against a range of bacterial and fungal pathogens. This makes it a candidate for developing novel antimicrobial agents or as a complementary therapy alongside conventional antibiotics. For example, researchers have found that Isorhamnetin can inhibit the growth of methicillin-resistant Staphylococcus aureus (MRSA) by disrupting bacterial cell wall synthesis.

In addition to its biological activities, Isorhamnetin's potential as a photoprotective agent has attracted interest. Its ability to absorb UV radiation and neutralize reactive oxygen species generated by UV exposure suggests its utility in preventing skin damage caused by sunburn and long-term photoaging. Cosmetic formulations containing Isorhamnetin are being developed to harness these photoprotective properties while minimizing adverse effects.

The pharmacokinetics of Isorhamnetin have been extensively studied to optimize its delivery and efficacy. Research has shown that oral administration leads to good bioavailability when combined with certain dietary fibers or lipid-based carriers that enhance absorption. Intravenous administration has also been explored for rapid therapeutic effects in acute conditions. Understanding these pharmacokinetic profiles is crucial for developing effective dosing regimens and formulation strategies.

The synthesis of Isorhamnetin remains an active area of research due to its growing demand in pharmaceuticals and nutraceuticals. Natural extraction from plant sources is common but often limited by yield and purity issues. Consequently, researchers have developed efficient synthetic routes using enzymatic or chemical methods that produce high-purity Isorhamnetin suitable for industrial applications. These advancements not only ensure a stable supply but also reduce costs associated with natural sourcing.

The future prospects of Isorhamnetin are promising, with ongoing studies exploring its role in personalized medicine. By understanding individual genetic variations that influence drug metabolism or response to flavonoids like Isorhamnetin, researchers can tailor therapeutic strategies for better outcomes. Additionally, nanotechnology-based delivery systems are being investigated to enhance the bioavailability and targeted action of Isorhamnetin in treating specific diseases.